Cas no 1361918-68-4 (3-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid
• CAS No: 1361918-68-4
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933320
• Update Time: 2025-10-29

3-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid

• Inchi： 1S/C10H10ClF2NO2/c1-5-6(3-8(15)16)2-7(4-11)9(14-5)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： DHICTGAUBJBBGV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)N=C(C)C(CC(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid

3-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic Acid (CAS No. 1361918-68-4)

The compound 3-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid (CAS No. 1361918-68-4) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility and biological activity. The molecule's structure is characterized by a pyridine ring substituted with a chloromethyl group at position 3, a difluoromethyl group at position 2, a methyl group at position 6, and an acetic acid moiety at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The chloromethyl and difluoromethyl groups in this compound are known to enhance its lipophilicity and stability, making it an attractive candidate for various therapeutic applications. For instance, researchers have explored the potential of this compound as a lead molecule in the design of anti-cancer drugs due to its ability to modulate key signaling pathways involved in tumor growth and metastasis.

In addition to its pharmacological applications, 3-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid has shown promise in agricultural chemistry. Its ability to inhibit specific enzymes associated with plant pathogens has led to investigations into its use as a fungicide or herbicide. This dual functionality underscores the compound's value as a multi-purpose chemical entity.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions, including nucleophilic substitutions and Friedel-Crafts acylations. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis process. These advancements have not only improved the scalability of production but also reduced the environmental footprint associated with its manufacture.

Looking ahead, ongoing research is focused on optimizing the bioavailability and pharmacokinetics of 3-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid. By modifying its functional groups or incorporating it into prodrug designs, scientists aim to enhance its efficacy while minimizing adverse effects. Furthermore, computational modeling techniques are being employed to predict its interactions with biological targets at an atomic level, paving the way for more precise drug design.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetic acid (CAS No. 1361918-68-4) represents a cutting-edge chemical entity with vast potential across multiple industries. Its unique structure, combined with recent advancements in synthetic chemistry and drug discovery, positions it as a key player in the development of innovative solutions to pressing global challenges.